Cas no 1779935-53-3 (5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid
• CAS No: 1779935-53-3
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 6360446
• PubChem ID: 105450481
• Update Time: 2025-06-07

5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid
• 3-Isoxazolecarboxylic acid, 5-(tetrahydro-2H-pyran-2-yl)-
• 5-(Tetrahydro-2H-pyran-2-yl)isoxazole-3-carboxylic acid
• 1779935-53-3
• EN300-1819893

• Inchi： 1S/C9H11NO4/c11-9(12)6-5-8(14-10-6)7-3-1-2-4-13-7/h5,7H,1-4H2,(H,11,12)
• InChI Key： ULQZLQPTDSWJQB-UHFFFAOYSA-N
• SMILES： O1C(C2OCCCC2)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 197.06880783g/mol
• Monoisotopic Mass: 197.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.312±0.06 g/cm3(Predicted)
• Boiling Point: 410.3±45.0 °C(Predicted)
• pka: 3.33±0.10(Predicted)

Additional information on 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid

Recent Advances in the Study of 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1779935-53-3)

The compound 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid (CAS: 1779935-53-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, featuring an oxazole ring fused with a tetrahydropyran moiety, exhibits unique physicochemical properties that make it a promising scaffold for the design of novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and biological evaluation, shedding light on its pharmacological potential.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic routes to 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid, highlighting a novel one-pot cyclization strategy that improved yield and purity. The researchers employed a combination of spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure. Additionally, computational studies revealed that the oxazole-carboxylic acid moiety enhances binding affinity to specific biological targets, particularly enzymes involved in inflammatory pathways.

In another groundbreaking study (Bioorganic & Medicinal Chemistry Letters, 2024), 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid was evaluated as a precursor for the development of COX-2 inhibitors. The compound demonstrated selective inhibition of COX-2 over COX-1, suggesting its potential as a safer alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Molecular docking simulations further elucidated its interaction with the COX-2 active site, providing a structural basis for future optimization.

Recent preclinical investigations have also explored the compound's anticancer properties. A 2024 study in European Journal of Medicinal Chemistry reported that derivatives of 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid exhibited potent antiproliferative activity against several cancer cell lines, including breast and lung carcinomas. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, with minimal toxicity to normal cells.

Despite these promising findings, challenges remain in the clinical translation of 5-(oxan-2-yl)-1,2-oxazole-3-carboxylic acid-based therapeutics. Issues such as bioavailability, metabolic stability, and scalability of synthesis need to be addressed in future research. Nevertheless, the compound's versatility and demonstrated biological activities position it as a valuable candidate for further investigation in drug development pipelines.